4-[(5,6-Difluorobenzimidazol-1-yl)methyl]benzoic acid

• IUPAC Name: 4-[(5,6-difluorobenzimidazol-1-yl)methyl]benzoic acid
• InChI: InChI=1S/C15H10F2N2O2/c16-11-5-13-14(6-12(11)17)19(8-18-13)7-9-1-3-10(4-2-9)15(20)21/h1-6,8H,7H2,(H,20,21)
• InChI Key: SSYABDQBIBDMBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC3=CC(=C(C=C32)F)F)C(=O)O
• Molecular Formula: C15H10F2N2O2
• Molecular Weight: 288.25 g/mol

Description

4-[(5,6-Difluorobenzimidazol-1-yl)methyl]benzoic acid is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of benzimidazole derivatives and has been found to possess various biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4-[(5,6-Difluorobenzimidazol-1-yl)methyl]benzoic acid involves the inhibition of certain enzymes that are essential for the survival and proliferation of cancer cells. This compound has been found to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been found to reduce the growth and proliferation of cancer cells, inhibit viral replication, and exhibit antibacterial properties. This compound has also been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(5,6-Difluorobenzimidazol-1-yl)methyl]benzoic acid in lab experiments include its high potency and selectivity towards cancer cells, as well as its ability to inhibit viral replication and exhibit antibacterial properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 4-[(5,6-Difluorobenzimidazol-1-yl)methyl]benzoic acid. These include:
1. Conducting further studies to fully understand the mechanism of action of this compound.
2. Investigating the potential use of this compound in the treatment of other diseases, such as viral infections and bacterial infections.
3. Developing new drugs based on the structure of this compound that exhibit higher potency and selectivity towards cancer cells.
4. Studying the potential side effects and toxicity of this compound to ensure its safety for human use.
Conclusion
In conclusion, this compound is a promising compound that has potential applications in the field of medicine. Its ability to inhibit the growth and proliferation of cancer cells, as well as its antiviral and antibacterial properties, make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and ensure its safety for human use.

Synthesis Methods

The synthesis of 4-[(5,6-Difluorobenzimidazol-1-yl)methyl]benzoic acid involves a multi-step process that includes the reaction of 5,6-difluorobenzimidazole with formaldehyde and subsequent reaction with 4-carboxybenzaldehyde. The final product is obtained through acid-catalyzed esterification of the intermediate product.

Scientific Research Applications

The potential applications of 4-[(5,6-Difluorobenzimidazol-1-yl)methyl]benzoic acid in scientific research are vast. This compound has been found to exhibit antitumor, antiviral, and antibacterial properties, making it a promising candidate for the development of new drugs.